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Introduction

INCB3344 is a potent and selective small molecule antagonist of the C-C chemokine receptor 2
(CCR2).[1][2][3] CCR2 and its primary ligand, C-C motif chemokine ligand 2 (CCL2, also known
as monocyte chemoattractant protein-1 or MCP-1), play a crucial role in the recruitment of
monocytes and macrophages to sites of inflammation.[4] This signaling axis is implicated in the
pathogenesis of various inflammatory diseases, including rheumatoid arthritis, multiple
sclerosis, and diabetic nephropathy, making CCR2 a significant therapeutic target.[1][5][6][7][8]
INCB3344 exhibits high affinity for both human and murine CCR2, making it a valuable tool for
in vitro and in vivo studies.[9][10] These application notes provide detailed protocols for utilizing
INCB3344 in common cell-based assays to investigate its antagonistic effects on the
CCL2/CCR2 signaling pathway.

Mechanism of Action

INCB3344 functions as a non-competitive antagonist of the CCR2 receptor.[6] It binds to the
receptor and prevents the intracellular signaling cascade induced by CCL2. This blockade
inhibits downstream events such as G-protein activation, calcium mobilization, and the
phosphorylation of extracellular signal-regulated kinase (ERK), ultimately leading to the
inhibition of monocyte and macrophage chemotaxis.[1][4]
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Data Presentation
INCB3344 Potency (IC50) Across Various Assays and

Species

Species/Recept  Cell
Assay Type . IC50 (nM) Reference
or Line/System
Binding Human CCR2
: 5.1 (21911 1][12]
Antagonism (hCCR2)
) WEHI-274.1
Murine CCR2 .
(murine 10+5 [2][13]
(mMCCR?2)
monocytes)
Murine CCR2 0.5 CIOTLAI12]
(MCCR?2) '
Rat CCR2 7.3 [2]
Cynomolgus
Y 9 16 [2]
CCR2
Chemotaxis Human CCR2
3.8 219111 1][12]
Assay (hCCR?2)
Murine CCR2 8 CIOIL[2]
(MCCR2) '
Rat CCR2 2.7 [2]
Cynomolgus
Y J 6.2 [2]
CCR2
ERK Murine CCR2 Mouse Potency similar e
Phosphorylation (mCCR2) Monocytes to chemotaxis

Note: IC50 values can vary depending on experimental conditions.

Signaling Pathway and Experimental Workflow

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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